1-Naphthonitrile, 1,2,3,4-tetrahydro-4-(dimethylamino)-1-phenyl-, hydrochloride, (E)-

• CAS No.: 52371-46-7
• Molecular Formula: C19H21ClN2
• Molecular Weight: 312.8 g/mol
• IUPAC Name: [(1R,4S)-4-cyano-4-phenyl-2,3-dihydro-1H-naphthalen-1-yl]-dimethylazanium;chloride
• InChI: InChI=1S/C19H20N2.ClH/c1-21(2)18-12-13-19(14-20,15-8-4-3-5-9-15)17-11-7-6-10-16(17)18;/h3-11,18H,12-13H2,1-2H3;1H/t18-,19+;/m1./s1
• InChI Key: KXEHYHACSHCZFC-VOMIJIAVSA-N
• Isomeric SMILES: C[NH+](C)[C@@H]1CC[C@](C2=CC=CC=C12)(C#N)C3=CC=CC=C3.[Cl-]
• Canonical SMILES: C[NH+](C)C1CCC(C2=CC=CC=C12)(C#N)C3=CC=CC=C3.[Cl-]

Description

1-Naphthonitrile, 1,2,3,4-tetrahydro-4-(dimethylamino)-1-phenyl-, hydrochloride, (E)- is a complex organic compound with significant applications in various fields of science and industry. This compound is known for its unique chemical structure, which includes a naphthonitrile core, a tetrahydro ring, and a dimethylamino group, making it a valuable subject of study in organic chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

Common reagents used in these reactions include nitriles, amines, and various catalysts to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound often involves large-scale chemical reactions under controlled conditions. The use of high-pressure reactors, temperature control systems, and advanced purification techniques ensures the efficient production of high-purity 1-Naphthonitrile, 1,2,3,4-tetrahydro-4-(dimethylamino)-1-phenyl-, hydrochloride, (E)- .

Chemical Reactions Analysis

Types of Reactions

1-Naphthonitrile, 1,2,3,4-tetrahydro-4-(dimethylamino)-1-phenyl-, hydrochloride, (E)- undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various catalysts to facilitate the reactions. The conditions for these reactions often involve specific temperatures, pressures, and solvents to ensure optimal yields .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce naphthoquinones, while reduction reactions may yield tetrahydronaphthalenes .

Scientific Research Applications

1-Naphthonitrile, 1,2,3,4-tetrahydro-4-(dimethylamino)-1-phenyl-, hydrochloride, (E)- has a wide range of scientific research applications, including:

Chemistry: Used as a precursor in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, including its use as a drug candidate for various diseases.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-Naphthonitrile, 1,2,3,4-tetrahydro-4-(dimethylamino)-1-phenyl-, hydrochloride, (E)- involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 1,2,3,4-Tetrahydro-1-naphthol
• 1,2,3,4-Tetrahydro-1-naphthylamine
• 1,2,3,4-Tetrahydro-1-naphthoic acid

Uniqueness

1-Naphthonitrile, 1,2,3,4-tetrahydro-4-(dimethylamino)-1-phenyl-, hydrochloride, (E)- is unique due to its specific combination of functional groups and its ability to undergo a wide range of chemical reactions. This uniqueness makes it a valuable compound for various scientific and industrial applications .